molecular formula C9H18O3 B8351909 (-)-Ethyl-2-butoxypropionate

(-)-Ethyl-2-butoxypropionate

Cat. No.: B8351909
M. Wt: 174.24 g/mol
InChI Key: HMONIZCCNGYDDJ-UHFFFAOYSA-N
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Description

(-)-Ethyl-2-butoxypropionate is a useful research compound. Its molecular formula is C9H18O3 and its molecular weight is 174.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H18O3

Molecular Weight

174.24 g/mol

IUPAC Name

ethyl 2-butoxypropanoate

InChI

InChI=1S/C9H18O3/c1-4-6-7-12-8(3)9(10)11-5-2/h8H,4-7H2,1-3H3

InChI Key

HMONIZCCNGYDDJ-UHFFFAOYSA-N

Canonical SMILES

CCCCOC(C)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

31.5 g of ethyl L-(+)-lactate and 107.3 g of 1-iodobutane were mixed into a four-necked flask, and freshly synthesized Ag2O was added in 2 hours. After left standing at room temperature for 15 hours, the mixture was diluted with 200 ml of ether, filtered and then ether was evaporated. The residue was washed with 100 ml of an aqueous 5% KOH, dried over anhydrous Na2SO4 and subjected to vacuum distillation. The fractions at 110° C./54 mmHg were collected to give 23 g of (-)-ethyl-2-butoxypropionate.
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31.5 g
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107.3 g
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200 mL
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